Cas no 2178771-39-4 (2-methoxy-5-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzamide)
2-methoxy-5-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzamide Chemical and Physical Properties
Names and Identifiers
-
- 5-((3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)sulfonyl)-2-methoxybenzamide
- 2-methoxy-5-[3-(triazol-2-yl)azetidin-1-yl]sulfonylbenzamide
- 2-methoxy-5-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzamide
-
- Inchi: 1S/C13H15N5O4S/c1-22-12-3-2-10(6-11(12)13(14)19)23(20,21)17-7-9(8-17)18-15-4-5-16-18/h2-6,9H,7-8H2,1H3,(H2,14,19)
- InChI Key: IAOQPOZJTTWGPJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C(N)=O)C=1)OC)(N1CC(C1)N1N=CC=N1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 539
- XLogP3: -0.3
- Topological Polar Surface Area: 129
2-methoxy-5-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6482-3622-2μmol |
2-methoxy-5-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzamide |
2178771-39-4 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6482-3622-5μmol |
2-methoxy-5-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzamide |
2178771-39-4 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6482-3622-10μmol |
2-methoxy-5-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzamide |
2178771-39-4 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6482-3622-20μmol |
2-methoxy-5-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzamide |
2178771-39-4 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6482-3622-1mg |
2-methoxy-5-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzamide |
2178771-39-4 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6482-3622-2mg |
2-methoxy-5-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzamide |
2178771-39-4 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6482-3622-3mg |
2-methoxy-5-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzamide |
2178771-39-4 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6482-3622-4mg |
2-methoxy-5-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzamide |
2178771-39-4 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6482-3622-5mg |
2-methoxy-5-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzamide |
2178771-39-4 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6482-3622-10mg |
2-methoxy-5-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzamide |
2178771-39-4 | 10mg |
$79.0 | 2023-09-08 |
2-methoxy-5-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzamide Related Literature
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 2-methoxy-5-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzamide
2-Methoxy-5-{[3-(2H-1,2,3-Triazol-2-Yl)Azetidin-1-Yl]Sulfonyl}Benzamide: A Comprehensive Overview
2-Methoxy-5-{[3-(2H-1,2,3-Triazol-2-Yl)Azetidin-1-Yl]Sulfonyl}Benzamide, also identified by the CAS number 2178771-39-4, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound is characterized by its unique structure, which includes a methoxy group attached to a benzamide moiety and a sulfonyl group linked to an azetidine ring substituted with a triazole. The combination of these functional groups makes this compound a promising candidate for various applications, particularly in drug discovery and development.
The synthesis of this compound involves a series of multi-step reactions that highlight the importance of precise control over reaction conditions. The use of azetidine rings in drug design is increasingly popular due to their ability to act as bioisosteres for other heterocyclic structures, potentially enhancing pharmacokinetic properties such as bioavailability and metabolic stability. Recent studies have shown that compounds containing azetidine rings exhibit improved oral absorption and reduced susceptibility to enzymatic degradation compared to their counterparts with larger rings.
The presence of the triazole group further enhances the compound's versatility. Triazoles are known for their ability to act as hydrogen bond donors and acceptors, which can significantly influence the compound's interactions with biological targets. Additionally, the sulfonyl group contributes to the molecule's hydrophilicity, which is crucial for its solubility in aqueous environments—a critical factor for drug delivery systems.
Recent research has focused on the potential of this compound as a modulator of various biological pathways. For instance, studies have explored its role in inhibiting enzymes associated with inflammatory processes, suggesting its potential application in anti-inflammatory therapies. Furthermore, preliminary in vitro assays have indicated that this compound may exhibit selective cytotoxicity against certain cancer cell lines, making it a candidate for anticancer drug development.
In terms of structural analysis, the methoxy group at position 5 of the benzamide ring plays a pivotal role in stabilizing the molecule's conformation. This stabilization is essential for maintaining the compound's bioactivity and ensuring optimal interactions with target proteins. Computational modeling techniques have been employed to predict the binding affinities of this compound to various protein targets, providing valuable insights into its potential therapeutic applications.
The development of efficient synthetic routes for this compound has been another area of active research. Traditional methods often involve lengthy reaction sequences and harsh conditions; however, recent advancements have led to the discovery of more sustainable and cost-effective approaches. For example, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields and product purity.
From an environmental perspective, the synthesis and application of this compound align with current trends toward green chemistry practices. By optimizing reaction conditions and minimizing waste generation, researchers are contributing to the sustainable development of pharmaceuticals. Additionally, the biodegradability of this compound is currently under investigation to ensure its environmental compatibility.
In conclusion, 2-Methoxy-5-{[3-(2H-1,2,3-Triazol-2-Yl)Azetidin-1-Yl]Sulfonyl}Benzamide represents a cutting-edge molecule with diverse applications in medicinal chemistry. Its unique structure and functional groups make it a valuable tool for exploring novel therapeutic strategies across various disease areas. As research continues to uncover its full potential, this compound stands at the forefront of innovation in drug discovery.
2178771-39-4 (2-methoxy-5-{[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]sulfonyl}benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)